Cas no 228710-82-5 (5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine)

• Product Name: 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine
• CAS No: 228710-82-5
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• MDL: MFCD01125286
• CID: 67105
• PubChem ID: 12043622
• Update Time: 2025-06-07

5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine
• 5-bromo-2-(2,5-dimethylpyrrol-1-yl)pyridine
• 5-bromo-(2,5-dimethylpyrrol-1-yl)-pyridine
• 5-bromo-2-(2,5-dimethylpyrrol-1-yl)-pyridine
• 5-bromo-2-(2,5-dimethyl-pyrrol-1-yl)-pyridine
• AK-28038
• ANW-50955
• CTK8B5901
• RP28942
• SureCN1838882
• A878410
• QWMFKVNJIYNWII-UHFFFAOYSA-N
• MFCD01125286
• FT-0646040
• SB62111
• SCHEMBL1838882
• AKOS005259274
• 228710-82-5
• 5-bromo-2-(2, 5-dimethylpyrrol-1-yl)pyridine
• DTXSID20476400
• DS-0628
• CS-0112821
• 5-Bromo-2-(2,5-dimethyl-1-pyrrolyl)pyridine
• SODIUMTUNGSTATEDIHYDRATE
• AM86781
• SY056886
• J-516824

• MDL： MFCD01125286
• Inchi： 1S/C11H11BrN2/c1-8-3-4-9(2)14(8)11-6-5-10(12)7-13-11/h3-7H,1-2H3
• InChI Key： QWMFKVNJIYNWII-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 250.01100
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.40
• Boiling Point: 330.4°C at 760 mmHg
• PSA: 17.82000
• LogP: 3.25160

5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine

Introduction to 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine (CAS No. 228710-82-5)

5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine, with the CAS number 228710-82-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a substituted pyrrole moiety. These structural elements contribute to its diverse applications in both academic research and industrial settings.

The bromine atom in the pyridine ring provides a valuable handle for further chemical modifications, making 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine an attractive starting material for the synthesis of more complex molecules. The pyrrole moiety, on the other hand, imparts unique electronic and steric properties that can be exploited in various chemical reactions and biological assays.

Recent studies have highlighted the potential of 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine in the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that certain modifications to the pyrrole ring enhanced the compound's ability to inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation.

In addition to its medicinal applications, 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine has shown promise in materials science. A 2023 paper in Advanced Materials reported the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine typically involves a multi-step process that includes the bromination of a pyridine derivative and subsequent coupling with a substituted pyrrole. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have simplified these synthetic routes, making it more accessible for both academic and industrial laboratories.

The physical and chemical properties of 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine have been extensively studied. It is a solid at room temperature with a melting point ranging from 90 to 95°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility can be further enhanced by modifying the substituents on the pyrrole ring or the pyridine ring.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to characterize 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine. These methods provide detailed information about the molecular structure and purity of the compound. For example, NMR spectra can reveal the presence of specific functional groups and their relative positions within the molecule.

In terms of safety and handling, while 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine is not classified as a hazardous material, it should be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling. Storage conditions should be dry and well ventilated to prevent degradation or contamination.

The market demand for 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-y l)pyridine is driven by its diverse applications in pharmaceuticals and materials science. Key players in the industry are continuously investing in research and development to discover new derivatives and formulations that can address unmet medical needs or improve existing technologies. This ongoing innovation ensures that compounds like 5-Bromo-2-(2,5-dimethyl-1H-pyrrol -1-y l)pyridine remain at the forefront of scientific advancements.

In conclusion, 5-Bromo - 2 -( 2 , 5 -dimethyl - 1 H - pyrrol - 1 - yl ) pyridine (CAS No. 2 287 10 -8 3 - 4 ) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on new drug discoveries and advanced materials development. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in shaping future innovations.